Cas no 1805517-81-0 (5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid)

• Product name: 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid
• CAS No: 1805517-81-0
• MF: C₁₀H₆BrF₂NO₃
• MW: 306.060348987579
• CID: 4946369

5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H6BrF2NO3/c11-3-5-1-7(9(15)16)6(4-14)2-8(5)17-10(12)13/h1-2,10H,3H2,(H,15,16)
• InChI Key： BGZWPZPUARXUQK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)O)C(C#N)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 70.3
• XLogP3: 2.6

Additional information on 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid

Comprehensive Overview of 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid (CAS No. 1805517-81-0)

5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid (CAS No. 1805517-81-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique bromomethyl and difluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced drug candidates and agrochemicals. Its molecular structure, which includes a cyano group and a benzoic acid backbone, makes it a versatile building block for researchers exploring novel therapeutic agents and functional materials.

The growing interest in 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid is driven by its potential applications in the development of small-molecule inhibitors and bioconjugation techniques. Recent studies highlight its role in the design of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. Additionally, the compound's difluoromethoxy moiety enhances metabolic stability, a feature highly sought after in modern drug discovery. Researchers are also investigating its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

From an industrial perspective, 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid is valued for its compatibility with green chemistry principles. Its synthesis often involves catalytic bromination and microwave-assisted reactions, which reduce waste and energy consumption. This aligns with the global push for sustainable chemical manufacturing, a topic frequently searched by professionals in the field. The compound's stability under various conditions also makes it a reliable candidate for high-throughput screening and combinatorial chemistry applications.

One of the most frequently asked questions about 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid revolves around its storage and handling. While the compound is not classified as hazardous under standard regulations, it is recommended to store it in a cool, dry place away from light to maintain its integrity. Another common query concerns its solubility profile, which includes compatibility with polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). These details are crucial for researchers planning to incorporate the compound into their workflows.

In the context of intellectual property and patent landscapes, 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid has been referenced in several patents related to anticancer agents and antiviral drugs. This underscores its commercial viability and the competitive nature of research in this area. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the demand for high-purity intermediates.

Looking ahead, the potential of 5-Bromomethyl-2-cyano-4-(difluoromethoxy)benzoic acid in precision medicine and personalized therapeutics is a hot topic. With advancements in AI-driven drug discovery, the compound's structural features could be leveraged to design next-generation biopharmaceuticals. Its role in fluorine chemistry, a field gaining traction due to the unique properties of fluorinated compounds, further solidifies its relevance in contemporary research.